Cas no 206761-71-9 (4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide)
206761-71-9 structure
Product Name:4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide
CAS No:206761-71-9
MF:C8H9N3O2S
MW:211.240959882736
MDL:MFCD00060504
CID:241711
PubChem ID:2731078
Update Time:2025-04-19
4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide Chemical and Physical Properties
Names and Identifiers
-
- Hydrazinecarbothioamide,N-1,3-benzodioxol-5-yl-
- 4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide
- 1-amino-3-(1,3-benzodioxol-5-yl)thiourea
- MFCD00060504
- N-(2H-1,3-Benzodioxol-5-yl)hydrazinecarbothioamide
- HMS1667F15
- CS-0320713
- AKOS009264501
- FT-0682103
- 1-amino-3-(1, 3-benzodioxol-5-yl)thiourea
- 3-amino-1-(2H-1,3-benzodioxol-5-yl)thiourea
- Hydrazinecarbothioamide, N-1,3-benzodioxol-5-yl-
- 206761-71-9
- 4-(3,4-methylenedioxyphenyl)-3-thiosemicarbazide, AldrichCPR
- N-(Benzo[d][1,3]dioxol-5-yl)hydrazinecarbothioamide
- DTXSID70369676
- 3-amino-1-2h-1,3-benzodioxol-5-ylthiourea
-
- MDL: MFCD00060504
- Inchi: 1S/C8H9N3O2S/c9-11-8(14)10-5-1-2-6-7(3-5)13-4-12-6/h1-3H,4,9H2,(H2,10,11,14)
- InChI Key: CUFDXBXAIGZTLT-UHFFFAOYSA-N
- SMILES: S=C(NN)NC1C=CC2=C(C=1)OCO2
Computed Properties
- Exact Mass: 211.04200
- Monoisotopic Mass: 211.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 101A^2
Experimental Properties
- Density: 1.535
- Melting Point: 168-170°C (dec.)
- Boiling Point: 347.9°Cat760mmHg
- Flash Point: 164.2°C
- Refractive Index: 1.757
- PSA: 100.63000
- LogP: 1.73960
4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R36/37/38
- HazardClass:IRRITANT
4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 018841-250mg |
4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide |
206761-71-9 | 250mg |
£16.00 | 2022-03-01 | ||
| Fluorochem | 018841-2g |
4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide |
206761-71-9 | 2g |
£41.00 | 2022-03-01 | ||
| Fluorochem | 018841-10g |
4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide |
206761-71-9 | 10g |
£164.00 | 2022-03-01 | ||
| Alichem | A159001709-25g |
N-(Benzo[d][1,3]dioxol-5-yl)hydrazinecarbothioamide |
206761-71-9 | 95% | 25g |
$468.00 | 2023-09-02 | |
| Apollo Scientific | OR460017-1g |
4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide |
206761-71-9 | 1g |
£82.00 | 2024-05-26 | ||
| abcr | AB150119-2 g |
4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide; 97% |
206761-71-9 | 2 g |
€174.00 | 2023-07-20 | ||
| abcr | AB150119-10 g |
4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide; 97% |
206761-71-9 | 10 g |
€537.80 | 2023-07-20 | ||
| TRC | M304423-25mg |
4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide |
206761-71-9 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M304423-50mg |
4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide |
206761-71-9 | 50mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M304423-250mg |
4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide |
206761-71-9 | 250mg |
$ 80.00 | 2022-06-04 |
4-(3,4-Methylenedioxyphenyl)-3-thiosemicarbazide Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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